Cas no 1038338-45-2 (Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate)

• Product Name: Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate
• CAS No: 1038338-45-2
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 97897
• PubChem ID: 43147859
• Update Time: 2025-05-23

Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate
• Benzenepropanoic acid, β-amino-2-chloro-6-fluoro-, methyl ester
• Benzenepropanoicacid, b-amino-2-chloro-6-fluoro-, methyl ester
• I01-9360
• DTXSID80655572
• AKOS009271494
• FT-0747889
• A800816
• METHYL3-AMINO-3-(2-CHLORO-6-FLUOROPHENYL)PROPANOATE
• 1038338-45-2
• Beta-amino-2-chloro-6-fluorobenzenepropanoic acid methyl ester
• MFCD11200701
• DB-014863

• Inchi： 1S/C10H11ClFNO2/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8H,5,13H2,1H3
• InChI Key： VUTKSGYZZKIRDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CC(=O)OC)N)F

Computed Properties

• Exact Mass: 231.04600
• Monoisotopic Mass: 231.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 52.32000
• LogP: 2.74230

Additional information on Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate

Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate: A Comprehensive Overview

Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate, with the CAS number 1038338-45-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group with a fluorinated aromatic ring, making it a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery and material science, underscoring its importance in contemporary chemical research.

The molecular structure of Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate is defined by a central propanoate group, with an amino substituent and a substituted phenyl ring. The phenyl group is further modified with chlorine and fluorine atoms at the 2 and 6 positions, respectively. This substitution pattern not only enhances the compound's stability but also imparts unique electronic properties that are crucial for its reactivity in various chemical reactions. The presence of these halogens also plays a significant role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate. One notable approach involves the nucleophilic substitution of an appropriate chlorinated aromatic compound with an amino alcohol derivative, followed by esterification to yield the final product. This method has been optimized to achieve high yields and excellent purity, ensuring its suitability for large-scale production. Additionally, researchers have explored alternative routes using transition metal catalysts, which have shown promise in improving reaction efficiency and selectivity.

The application of Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate extends beyond traditional organic synthesis. It has been employed as a key intermediate in the preparation of biologically active compounds, including kinase inhibitors and GPCR modulators. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated its utility in constructing complex molecular frameworks with potential therapeutic applications. Furthermore, its ability to participate in various cross-coupling reactions has made it a versatile building block in modern medicinal chemistry.

In terms of pharmacological activity, Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate has shown promising results in preclinical models. Research indicates that it exhibits moderate inhibitory activity against several kinases, suggesting its potential as a lead compound for anticancer drug development. Moreover, its fluorinated aromatic ring contributes to improved metabolic stability, which is a critical factor for drug candidates aiming to achieve favorable pharmacokinetic profiles.

From an environmental perspective, the synthesis and handling of Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate must adhere to strict safety protocols. While it is not classified as a hazardous chemical under current regulations, proper precautions should be taken during storage and transportation to prevent contamination or exposure risks. Additionally, ongoing research is focused on developing eco-friendly synthesis routes that minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, Methyl 3-amino-3-(2-chloro-6-fluorophenyl)propanoate stands as a pivotal compound in contemporary chemical research. Its unique structure, versatile reactivity, and promising biological activity position it as a valuable asset in drug discovery and materials science. As research continues to uncover new applications and optimize synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.